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Compound of Interest

Compound Name: Cinnamyl Methyl Carbonate

Cat. No.: B8263525

Get Quote

CAS Number: 85217-69-2[1][2]

Molecular Formula: C₁₁H₁₂O₃[1]

Abstract
This technical guide provides an in-depth overview of cinnamyl methyl carbonate, a versatile

reagent in modern organic synthesis. The document details its physicochemical properties,

synthesis, and spectral characteristics. A significant focus is placed on its application as a key

substrate in the palladium-catalyzed Tsuji-Trost reaction, a cornerstone of carbon-carbon and

carbon-heteroatom bond formation. This guide is intended for researchers, scientists, and

professionals in drug development and chemical synthesis, offering both theoretical insights

and practical, step-by-step protocols.

Introduction
Cinnamyl methyl carbonate is an organic compound that has garnered significant interest in

the field of synthetic organic chemistry. Its utility primarily stems from its role as an efficient
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allylating agent, particularly in palladium-catalyzed reactions. The presence of a good leaving

group (methyl carbonate) upon activation with a palladium(0) catalyst makes the cinnamyl

moiety susceptible to nucleophilic attack. This reactivity profile has established cinnamyl
methyl carbonate as a valuable precursor in the synthesis of complex molecules, including

biologically active compounds and novel materials.

Physicochemical Properties
A summary of the key physicochemical properties of cinnamyl methyl carbonate is presented

in the table below.

Property Value Source

CAS Number 85217-69-2 [1][2]

Molecular Formula C₁₁H₁₂O₃ [1]

Molecular Weight 192.21 g/mol Calculated

Boiling Point 113-115 °C at 2 Torr [1]

Density 1.109 ± 0.06 g/cm³ (Predicted) [1]

Synthesis of Cinnamyl Methyl Carbonate
The most common and efficient method for the synthesis of cinnamyl methyl carbonate is the

carboxymethylation of cinnamyl alcohol using dimethyl carbonate (DMC) as a green and

effective reagent.[3] This reaction is typically catalyzed by a base.

Reaction Scheme

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b8263525/docs?utm_src=pdf-body#cinnamyl-methyl-carbonate-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b8263525/docs?utm_src=pdf-body#cinnamyl-methyl-carbonate-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b8263525/docs?utm_src=pdf-body#cinnamyl-methyl-carbonate-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.echemi.com/products/pd180810109129-cinnamyl-methyl-carbonate.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52537972.htm
https://www.echemi.com/products/pd180810109129-cinnamyl-methyl-carbonate.html
https://www.echemi.com/products/pd180810109129-cinnamyl-methyl-carbonate.html
https://www.echemi.com/products/pd180810109129-cinnamyl-methyl-carbonate.html
https://www.benchchem.com/product/b8263525/docs?utm_src=pdf-body#cinnamyl-methyl-carbonate-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.benchchem.com/product/b8263525/docs?utm_src=pdf-body#cinnamyl-methyl-carbonate-a-comprehensive-technical-guide-for-advanced-organic-synthesis
https://www.researchgate.net/figure/Carboxymethylation-of-cinnamylalcohol-with-dimethyl-carbonate_fig1_353171872
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8263525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carboxymethylation of Cinnamyl Alcohol

Cinnamyl Alcohol

+
Dimethyl Carbonate

+

Base Catalyst  Catalyst

Cinnamyl Methyl Carbonate

Methanol

 
+

Click to download full resolution via product page

Caption: Synthesis of Cinnamyl Methyl Carbonate.

Detailed Experimental Protocol
The following protocol is a representative example for the synthesis of cinnamyl methyl
carbonate:

Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar

and a reflux condenser, add cinnamyl alcohol (1 equivalent).

Solvent and Reagent Addition: Add an excess of dimethyl carbonate, which serves as both a

reagent and a solvent.

Catalyst Addition: Introduce a catalytic amount of a suitable base (e.g., potassium carbonate,

0.1 equivalents).

Reaction Condition: Heat the reaction mixture to reflux (approximately 90 °C) and stir

vigorously.

Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting material (cinnamyl alcohol) is consumed.

Work-up:
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Cool the reaction mixture to room temperature.

Filter the mixture to remove the catalyst.

Remove the excess dimethyl carbonate under reduced pressure.

Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to afford pure cinnamyl methyl
carbonate.

Spectroscopic Characterization
While a dedicated public database spectrum for cinnamyl methyl carbonate is not readily

available, its spectral characteristics can be reliably predicted based on its structure and

comparison with analogous compounds.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of cinnamyl methyl carbonate is expected to show distinct signals

corresponding to the cinnamyl and methyl protons.

Aromatic Protons: A multiplet in the range of δ 7.2-7.5 ppm corresponding to the five protons

of the phenyl group.

Vinylic Protons: Two doublets of doublets (or multiplets) between δ 6.0 and 6.8 ppm for the

two protons of the double bond. The trans coupling constant (J) is expected to be around 16

Hz.

Allylic Protons: A doublet at approximately δ 4.7-4.9 ppm corresponding to the two protons of

the -CH₂- group adjacent to the carbonate oxygen.

Methyl Protons: A singlet at around δ 3.8 ppm for the three protons of the methyl group.
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¹³C NMR Spectroscopy (Predicted)
The carbon-13 NMR spectrum will provide information on the carbon framework of the

molecule.

Carbonyl Carbon: A signal in the downfield region, around δ 155 ppm, corresponding to the

carbonate carbonyl carbon.

Aromatic Carbons: Several signals in the range of δ 125-136 ppm for the carbons of the

phenyl ring.

Vinylic Carbons: Two signals between δ 123 and 135 ppm for the carbons of the C=C double

bond.

Allylic Carbon: A signal around δ 68-70 ppm for the -CH₂- carbon.

Methyl Carbon: A signal at approximately δ 55 ppm for the methyl carbon.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum of cinnamyl methyl carbonate will be characterized by the following key

absorption bands:

C=O Stretch: A strong, sharp absorption band around 1740-1750 cm⁻¹ characteristic of the

carbonate carbonyl group.[4]

C-O Stretch: Strong bands in the region of 1250-1280 cm⁻¹ and 1000-1050 cm⁻¹

corresponding to the C-O stretching vibrations of the carbonate group.

C=C Stretch: A medium intensity band around 1650 cm⁻¹ due to the stretching of the carbon-

carbon double bond.

=C-H Bending: Out-of-plane bending vibrations for the trans-alkene around 960-970 cm⁻¹.

Aromatic C-H and C=C Stretches: Bands corresponding to the aromatic ring will be observed

in their characteristic regions (C-H stretch > 3000 cm⁻¹, C=C stretch ~1600 and 1450-1500

cm⁻¹).[4]
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Reactivity and Applications: The Tsuji-Trost
Reaction
A primary application of cinnamyl methyl carbonate is its use as an electrophile in the Tsuji-

Trost reaction, a palladium-catalyzed allylic substitution. This reaction is a powerful tool for

forming new carbon-carbon and carbon-heteroatom bonds with high stereo- and

regioselectivity.

General Mechanism
The catalytic cycle of the Tsuji-Trost reaction involving cinnamyl methyl carbonate is

illustrated below.

Tsuji-Trost Catalytic Cycle
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Caption: Catalytic Cycle of the Tsuji-Trost Reaction.

The reaction is initiated by the oxidative addition of the palladium(0) catalyst to cinnamyl
methyl carbonate, forming a π-allyl palladium(II) complex and displacing the methyl carbonate

anion. Subsequently, a nucleophile attacks the π-allyl complex, typically at the less hindered
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terminal carbon, leading to the formation of the allylated product and regeneration of the

palladium(0) catalyst.

Experimental Protocol: Palladium-Catalyzed Allylic
Alkylation
The following is a general procedure for a Tsuji-Trost reaction using cinnamyl methyl
carbonate with a soft carbon nucleophile like dimethyl malonate.

Catalyst Preparation: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve the palladium catalyst (e.g., Pd₂(dba)₃, 2.5 mol%) and a suitable phosphine ligand

(e.g., PPh₃, 10 mol%) in a dry, deoxygenated solvent (e.g., THF).

Reagent Addition: To the catalyst solution, add cinnamyl methyl carbonate (1 equivalent)

followed by the nucleophile (e.g., dimethyl malonate, 1.2 equivalents) and a base (e.g.,

sodium hydride, 1.2 equivalents, added portion-wise at 0 °C).

Reaction Condition: Allow the reaction mixture to warm to room temperature and stir until the

reaction is complete (monitored by TLC).

Work-up:

Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.

Safety and Handling
While a specific material safety data sheet (MSDS) for cinnamyl methyl carbonate is not

widely available, general precautions for handling organic carbonates and cinnamyl derivatives

should be followed.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of

vapors.

Incompatibility: Avoid contact with strong oxidizing agents and strong acids or bases.

Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight.

Conclusion
Cinnamyl methyl carbonate is a valuable and versatile reagent in organic synthesis. Its

straightforward preparation and high reactivity as an electrophile in the Tsuji-Trost reaction

make it an important building block for the construction of complex molecular architectures.

This guide provides a comprehensive overview of its properties, synthesis, and applications,

serving as a valuable resource for synthetic chemists in both academic and industrial research.

References
PubChem. (n.d.). Cinnamyl carbonate. Retrieved from [Link]

The Good Scents Company. (n.d.). (Z)-3-hexen-1-yl methyl carbonate liffarome (IFF).

Retrieved from [Link]

Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer

On Interpreting Spectra. Retrieved from [Link]

ResearchGate. (n.d.). ¹H and ¹³C NMR spectra of methyl cinnamate monomer and

poly(methyl.... Retrieved from [Link]

ResearchGate. (2021, July 10). Carboxymethylation of cinnamylalcohol with dimethyl

carbonate. Retrieved from [Link]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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